Cas no 526222-92-4 (N~1~,N~8~-Bis(2-nitrophenyl)octane-1,8-diamine)
526222-92-4 structure
Product Name:N~1~,N~8~-Bis(2-nitrophenyl)octane-1,8-diamine
CAS No:526222-92-4
MF:C20H26N4O4
MW:386.444844722748
CID:2830360
PubChem ID:71442066
Update Time:2025-04-21
N~1~,N~8~-Bis(2-nitrophenyl)octane-1,8-diamine Chemical and Physical Properties
Names and Identifiers
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- N~1~,N~8~-Bis(2-nitrophenyl)octane-1,8-diamine
- 526222-92-4
- DTXSID70850973
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- Inchi: 1S/C20H26N4O4/c25-23(26)19-13-7-5-11-17(19)21-15-9-3-1-2-4-10-16-22-18-12-6-8-14-20(18)24(27)28/h5-8,11-14,21-22H,1-4,9-10,15-16H2
- InChI Key: JJAYTVNXQGPXPE-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC=CC=1NCCCCCCCCNC1C=CC=CC=1[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 386.19540532Da
- Monoisotopic Mass: 386.19540532Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 11
- Complexity: 424
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.9
- Topological Polar Surface Area: 116Ų
N~1~,N~8~-Bis(2-nitrophenyl)octane-1,8-diamine Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
526222-92-4 (N~1~,N~8~-Bis(2-nitrophenyl)octane-1,8-diamine) Related Products
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